Cas no 1105236-17-6 (N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide)

• Product Name: N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide
• CAS No: 1105236-17-6
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 5914749
• PubChem ID: 30867384
• Update Time: 2025-10-28

N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide
• 1105236-17-6
• N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)cyclopropanecarboxamide
• AKOS024512582
• F5530-0232
• N-[2-methyl-3-(4-methylphenyl)-4-oxoquinazolin-6-yl]cyclopropanecarboxamide
• CCG-355814
• VU0646540-1

• Inchi： 1S/C20H19N3O2/c1-12-3-8-16(9-4-12)23-13(2)21-18-10-7-15(11-17(18)20(23)25)22-19(24)14-5-6-14/h3-4,7-11,14H,5-6H2,1-2H3,(H,22,24)
• InChI Key： JVHHTYUWOHMFBG-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C=CC2=C(C(N(C3C=CC(C)=CC=3)C(C)=N2)=O)C=1

Computed Properties

• Exact Mass: 333.147726857g/mol
• Monoisotopic Mass: 333.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Additional information on N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide

Introduction to N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl)cyclopropanecarboxamide (CAS No. 1105236-17-6)

N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1105236-17-6, represents a promising candidate for further research and development due to its unique chemical properties and potential biological activities.

The molecular framework of this compound is characterized by a quinazoline core, which is a well-known scaffold in medicinal chemistry. Quinazoline derivatives have been extensively studied for their diverse pharmacological effects, including antimicrobial, antiviral, and anticancer properties. The presence of a cyclopropane moiety in the structure of N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide introduces additional rigidity and potential for selective interactions with biological targets.

In recent years, there has been a surge in interest regarding the development of novel quinazoline derivatives due to their potential therapeutic applications. The specific substitution pattern in N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide, particularly the 2-methyl and 4-methylphenyl groups, suggests that it may exhibit unique biological activities compared to other quinazoline-based compounds.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the cyclopropane ring into the quinazoline scaffold is particularly challenging due to the strain associated with this three-membered cyclic structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high efficiency.

One of the most compelling aspects of N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide is its potential as a lead compound for drug discovery. The quinazoline core is known to interact with various biological targets, including enzymes and receptors involved in cancer progression. Additionally, the cyclopropane ring can serve as a pharmacophore that enhances binding affinity and selectivity.

Recent studies have highlighted the importance of quinazoline derivatives in the development of targeted therapies for cancer. For instance, some quinazoline-based compounds have been shown to inhibit kinases that are overexpressed in tumor cells. The structural features of N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide make it a promising candidate for further exploration in this context.

The compound's potential biological activity also extends beyond oncology. Quinazoline derivatives have demonstrated efficacy against infectious diseases and inflammatory conditions. The presence of the cyclopropane group may enhance its ability to interact with bacterial enzymes or viral proteases, making it a versatile candidate for multiple therapeutic applications.

In conclusion, N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]cyclopropanecarboxamide (CAS No. 1105236-17-6) is a structurally unique and biologically potent compound with significant potential in pharmaceutical research. Its combination of a quinazoline scaffold and a cyclopropane moiety positions it as an attractive candidate for further development into novel therapeutic agents.